Cas no 127852-22-6 (3-[(1S)-1-aminoethyl]benzonitrile)

3-[(1S)-1-aminoethyl]benzonitrile structure
127852-22-6 structure
Product Name:3-[(1S)-1-aminoethyl]benzonitrile
CAS No:127852-22-6
MF:C9H10N2
MW:146.189101696014
MDL:MFCD06761821
CID:63900
PubChem ID:21065210
Update Time:2024-11-02

3-[(1S)-1-aminoethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(1-Aminoethyl)benzonitrile
    • (S)-1-(3-Cyanophenyl)ethylamine
    • (S)-3-(1-AMINOETHYL)BENZONITRILE HCl
    • (S)-3-(1-Aminoethyl)benzonitrile hydrochloride
    • 3-[(1S)-1-aminoethyl]benzonitrile
    • Benzonitrile, 3-[(1S)-1-aminoethyl]-
    • (S)-3-(1-AMINOETHYL)BENZONITRILE-HCl
    • 3-[(1S)-1-aminoethyl]benzonitrile hydrochloride
    • CS-0000262
    • UTDRNGQVIRUPOC-ZETCQYMHSA-N
    • A805756
    • DTXSID40610425
    • SCHEMBL5861621
    • 3-[(1S)-1-azanylethyl]benzenecarbonitrile
    • AKOS005258649
    • AC-2281
    • EN300-1830248
    • 127852-22-6
    • GS-7241
    • F90158
    • MFCD06761821
    • MDL: MFCD06761821
    • Inchi: 1S/C9H10N2/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5,7H,11H2,1H3/t7-/m0/s1
    • InChI Key: UTDRNGQVIRUPOC-ZETCQYMHSA-N
    • SMILES: N[C@@H](C)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 146.08400
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.06
  • Boiling Point: 251.4 °C at 760 mmHg
  • Flash Point: 251.4 °C at 760 mmHg
  • Refractive Index: 1.557
  • PSA: 49.81000
  • LogP: 2.27828

3-[(1S)-1-aminoethyl]benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-[(1S)-1-aminoethyl]benzonitrile Pricemore >>

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3-[(1S)-1-aminoethyl]benzonitrile Production Method

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